Cas no 1257223-69-0 (Fmoc-NH-PEG25-CH2CH2COOH)

• Product Name: Fmoc-NH-PEG25-CH2CH2COOH
• CAS No: 1257223-69-0
• MF: C₆₈H₁₁₇NO₂₉
• MW: 1412.64590525627
• CID: 5231838
• Update Time: 2025-10-28

Fmoc-NH-PEG25-CH2CH2COOH Chemical and Physical Properties

Names and Identifiers

• Fmoc-NH-PEG25-CH2CH2COOH
• Fmoc-N-amido-peg25-acid

• Inchi： 1S/C68H117NO29/c70-67(71)9-11-73-13-15-75-17-19-77-21-23-79-25-27-81-29-31-83-33-35-85-37-39-87-41-43-89-45-47-91-49-51-93-53-55-95-57-59-97-60-58-96-56-54-94-52-50-92-48-46-90-44-42-88-40-38-86-36-34-84-32-30-82-28-26-80-24-22-78-20-18-76-16-14-74-12-10-69-68(72)98-61-66-64-7-3-1-5-62(64)63-6-2-4-8-65(63)66/h1-8,66H,9-61H2,(H,69,72)(H,70,71)
• InChI Key： LIGAYSIQSNSRMN-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 29
• Heavy Atom Count: 98
• Rotatable Bond Count: 81
• Complexity: 1620
• XLogP3: -1.1
• Topological Polar Surface Area: 306

Additional information on Fmoc-NH-PEG25-CH2CH2COOH

Professional Introduction to Fmoc-NH-PEG25-CH2CH2COOH and CAS No. 1257223-69-0

The compound with the CAS number 1257223-69-0 and the product name Fmoc-NH-PEG25-CH2CH2COOH represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, featuring a polyethylene glycol (PEG) chain of 25 units, is designed to enhance the solubility and stability of peptides and proteins, making it an invaluable tool in drug design and delivery systems.

Polyethylene glycol (PEG) is a synthetic polymer that has gained widespread attention due to its biocompatibility and ability to modify the pharmacokinetic properties of therapeutic agents. The incorporation of PEG into molecules, such as peptides, can significantly improve their circulation time in the bloodstream, reduce immunogenicity, and enhance bioavailability. The specific structure of Fmoc-NH-PEG25-CH2CH2COOH, which includes a protected amine group (Fmoc) at one end and a carboxylic acid group at the other, makes it particularly useful for peptide synthesis and conjugation.

The Fmoc (fluorenylmethyloxycarbonyl) group is a common protecting group used in peptide chemistry. It stabilizes the amine group during synthesis while allowing for selective deprotection at the end of the process. This feature is crucial for ensuring the correct sequence and integrity of peptides during their synthesis. The presence of a PEG chain in between these functional groups further enhances the compound's utility by providing a hydrophilic buffer that improves solubility in both aqueous and organic solvents.

Recent research has highlighted the importance of PEGylation in enhancing the efficacy of biopharmaceuticals. For instance, studies have demonstrated that PEGylated proteins exhibit prolonged half-life in vivo, which can lead to reduced dosing frequencies and improved patient compliance. The use of Fmoc-NH-PEG25-CH2CH2COOH as a building block for such conjugates has been explored in various therapeutic areas, including oncology, immunology, and cardiovascular diseases.

In oncology research, PEGylation has been shown to improve the targeting efficiency of monoclonal antibodies by reducing their clearance rate. The extended circulation time allows for more prolonged exposure to tumor tissues, thereby increasing therapeutic efficacy. The compound Fmoc-NH-PEG25-CH2CH2COOH can be used to modify antibodies or other therapeutic proteins to achieve this effect. Additionally, its carboxylic acid functionality allows for further derivatization, enabling the creation of multifunctional conjugates that can carry multiple targeting ligands or therapeutic agents.

Another area where PEGylation has made significant strides is in vaccine development. By incorporating PEG chains into vaccine antigens, researchers have been able to enhance immune responses while reducing side effects. The stability provided by PEGylation ensures that vaccine components remain intact during storage and transport, which is particularly important for vaccines that require cold chain logistics. The versatility of Fmoc-NH-PEG25-CH2CH2COOH makes it an ideal candidate for modifying vaccine candidates to improve their efficacy and safety profiles.

The carboxylic acid group at the end of Fmoc-NH-PEG25-CH2CH2COOH also provides a site for further chemical modifications. This functionality can be used to attach additional molecules, such as fluorescent dyes or bioimaging agents, which are essential for diagnostic applications. Researchers have utilized PEGylated peptides labeled with fluorophores for non-invasive imaging techniques, allowing for real-time tracking of biological processes in vivo. This capability has opened new avenues in precision medicine by enabling clinicians to monitor disease progression and treatment response more accurately.

The synthesis of complex biomolecules often requires multiple steps to ensure high yield and purity. The use of protected amino acids like Fmoc-amino acids simplifies this process by allowing each step to be performed sequentially without interference from other functional groups. The Fmoc group is easily removed under mild acidic conditions, making it possible to deprotect peptides at specific stages without affecting other parts of the molecule. This modular approach has been instrumental in the development of synthetic strategies for large-scale peptide production.

The versatility of Fmoc-NH-PEG25-CH2CH2COOH extends beyond its utility in peptide synthesis. Its unique structure makes it suitable for applications in drug delivery systems where controlled release is critical. For example, PEGylated nanoparticles have been developed as carriers for delivering small molecule drugs directly to target tissues. These nanoparticles benefit from the prolonged circulation time provided by PEGylation, reducing systemic toxicity while enhancing localized drug delivery.

In conclusion, the compound with CAS number 1257223-69-0, known as Fmoc-NH-PEG25-CH2CH2COOH, represents a cornerstone in modern biochemical research and pharmaceutical development. Its ability to enhance peptide stability, solubility, and bioavailability makes it an indispensable tool for drug design and delivery systems across various therapeutic areas. As research continues to uncover new applications for PEGylation technology, compounds like this will undoubtedly play a pivotal role in advancing therapeutic modalities and improving patient outcomes.